Cas no 87-68-3 (Hexachloro-1,3-butadiene)

Hexachloro-1,3-butadiene Properties

Names and Identifiers

• Hexachlorobutadiene
• HEXACHLOR-1,3 BUTADIENE
• HEXACHLORO-1,3-BUTADIENE
• PERCHLORBUTADIENE
• PERCHLORO-1,3-BUTADIENE
• PERCHLOROBUTADIENE
• 1,1,2,3,4,4-hexachloro-3-butadiene
• 1,1,2,3,4,4-Hexachloro-buta-1,3-diene
• 1,3-Butadiene, hexachloro-
• 1,3-butadiene,1,1,2,3,4,4-hexachloro-
• 1,3-Hexachlorobutadiene
• 3-Butadiene,1,1,2,3,4,4-hexachloro-1
• Butadiene, hexachloro-
• C 46
• Dolen-pur
• Gp-40-66:120
• HCBD
• Hexachlorobutadiene solution
• 1,1,2,3,4,4-Hexachloro-1,3-butadiene
• 1,1,2,3,4,4-hexachlorobuta-1,3-diene
• Hexachloro-1,3-butadiene100µg
• perchlorobuta-1,3-diene
• 3-Butadiene, 1,1,2,3,4,4-hexachloro-1
• Perchloro-1 3-butadiene
• 4-01-00-00988 (Beilstein Handbook Reference)
• J-521433
• UNII-CQ8AAO9MO1
• InChI=1/C4Cl6/c5-1(3(7)8)2(6)4(9)1
• Hexachlorobutadiene-(1,3)
• LS-1871
• Hexachlor-1,3-butadien
• Heksaklorbutadien
• Perclorobutadieno
• BIDD:ER0650
• Tox21_302736
• Hexachloro-1,3-butadiene 100 microg/mL in Cyclohexane
• Hexachlorobutadiene (+Hexachloro-1,3-butadiene)
• BS-42297
• HEXACHLOROBUTADIENE13
• Hexachlorobutadiene [UN2279] [Poison]
• CAS-87-68-3
• NA2279
• BRN 1766570
• RCRA waste no. U128
• SCHEMBL80889
• DTXCID10683
• NSC3701
• NSC 3701
• UN 2279
• Butadieno, hexacloro-
• DTXSID7020683
• Hexachloro-1,3-butadiene 10 microg/mL in Methanol
• Hexachloro-1,3-butadiene 100 microg/mL in Methanol
• Tox21_201725
• Hexachloro-1,3-butadiene, PESTANAL(R), analytical standard
• HSDB 2870
• NCGC00259274-01
• RCRA waste number U128
• 1,3-butadieno, 1,1,2,3,4,4-hexacloro-
• AKOS005063338
• Hexachloro-1,3-butadiene 10 microg/mL in Cyclohexane
• C4Cl6
• 1, 1,1,2,3,4,4-hexachloro-
• 1,3-Butadiene, 1,1,2,3,4,4-hexachloro-
• FT-0626950
• NSC-3701
• 1,2,3,4,4-Hexachloro-1,3-butadiene
• C-46
• UN2279
• HEXACHLOROBUTADIENE [IARC]
• AMY37137
• NCGC00091311-01
• Hexacloro-1,3-butadieno
• Hexachloro-1,3-butadiene, 96%
• EN300-384411
• hexachlorbuta-1,3-dien
• HEXACHLOROBUTADIENE [MI]
• HEXACLORO-1 3-BUTADIENO
• EINECS 201-765-5
• HCB (CHRIS Code)
• Hexachloro-1 3-butadiene
• Hexachlorobutadiene [UN2279] [Poison]
• CHEBI:5691
• percloro-1,3-butadieno
• Hexachlorobutadiene 5000 microg/mL in Methanol
• NCGC00091311-04
• 87-68-3
• NCGC00091311-02
• 112344-Hexachloro-13-butadiene
• hexachloro-1, 3-butadiene
• CCRIS 326
• Hexachlor-1,3-butadien [Czech]
• WLN: GYGUYGYGUYGG
• MFCD00000836
• NCGC00091311-03
• Hexaclorobutadieno
• Hexachlorbutadiene
• CHEMBL389950
• Butadiene hexachloro-(6CI7CI)
• Perchlorob utadiene
• Hexachloro-1,3-butadiene, analytical standard
• AI3-05773
• Q416393
• 1,1,2,3,4,4-Hexacloro-1,3-butadieno
• CQ8AAO9MO1
• Hexachlorobuta-1,3-diene
• NCGC00256488-01
• HEXACHLORO-1,3-BUTADIENE [HSDB]
• 1,1,2,3,4,4-Hexachloro-1,3-butadiene (ACI)
• Butadiene, hexachloro- (6CI, 7CI)
• HCB
• NS00001523
• Hexachlorobutadiene 10 microg/mL in Methanol
• GP4066:120
• HEXACHLOROBUTADIENE (IARC)
• 1ST21270
• Dolenpur
• DB-001381
• Hexachlorobutadiene (ACGIH)
• hexachloro-butadiene
• 1,3Butadiene, hexachloro
• Hexachlor1,3butadien
• 1,3Hexachlorobutadiene
• 1,1,2,3,4, 4-Hexachloro-1,3-butadiene
• 1,3Butadiene, 1,1,2,3,4,4hexachloro
• 1,1,2,3,4,4Hexachloro1,3butadiene
• 1,3-BUTADIENE, 1,1,2,3,4,4,-HEXACHLORO-
• +Expand

• MDL： MFCD00000836
• InChIKey： RWNKSTSCBHKHTB-UHFFFAOYSA-N
• Inchi： 1S/C4Cl6/c5-1(3(7)8)2(6)4(9)10
• SMILES： Cl/C(=C(/C(=C(\Cl)/Cl)/Cl)\Cl)/Cl
• BRN： 1766570

Computed Properties

• Exact Mass: 257.81300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 257.813116
• Heavy Atom Count: 10
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 4.75740
• PSA: 0.00000
• Merck: 14,4678
• Refractive Index: n20/D 1.555(lit.)
• Boiling Point: 210-220 °C(lit.)
• Melting Point: −22-−19 °C (lit.)
• Vapor Pressure: 0.2 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
• Color/Form: 5000 μg/mL in methanol
• Color/Form: Colorless to yellowish liquid,Slightly special smell,Toxic
• Stability/Shelf Life: Stable. Incompatible with rubber, oxidizing agents.
• Solubility: It is miscible with ethanol and ether, but insoluble in water.
• Density: 1.665 g/mL at 25 °C(lit.)

Hexachloro-1,3-butadiene Security Information

• Symbol: GHS02 GHS06 GHS08
• RTECS：EJ0700000
• WGK Germany：2
• Safety Term：6.1
• Safety Instruction： S26; S36/37/39; S45
• Packing Group：III
• Risk Phrases：R24/25; R34; R40; R50/53
• Dangerous goods sign： F T N
• Hazardous Material transportation number：UN 2279 6.1/PG 3
• Hazard Statement： H225,H301,H311,H331,H370
• Warning Statement： P210,P260,P280,P301+P310,P311
• Storage Condition：room temp
• PackingGroup：III
• Risk Phrases： 24/25-34-40
• Signal Word：Danger
• TSCA：Yes
• Toxicity：LD50 in male, female mice, rats (mg/kg): 105, 76, 216, 175 i.p.; 80, 65, 250, 270 orally (Gradiski)
• HazardClass：6.1

Hexachloro-1,3-butadiene Customs Data

• HS CODE：2903299090
• Customs Data：

  China Customs Code:

  2903299090

  Overview:

  HS: 2903299090. Unsaturated chlorinated derivatives of other acyclic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903299090 other unsaturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances